(2-Chloropyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone
Overview
Description
Molecular Structure Analysis
The molecular structure of CHPM is represented by the formula C11H13ClN2O2 . The InChI code for the compound is 1S/C11H13ClN2O/c12-10-9(5-4-6-13-10)11(15)14-7-2-1-3-8-14/h4-6H,1-3,7-8H2 .Physical And Chemical Properties Analysis
CHPM is a solid at room temperature . Its exact physical and chemical properties such as melting point, boiling point, solubility, and stability are not provided in the search results.Scientific Research Applications
Structural Analysis and Crystallography
- The crystal structure and intermolecular interactions of related compounds have been extensively studied, providing insights into their molecular geometry and potential for forming solid-state structures useful in material science and pharmaceutical formulation. For example, research on adducts involving similar structural motifs highlights the significance of intermolecular hydrogen bonding in determining crystal packing and stability (Revathi et al., 2015). Another study on the crystal and molecular structure analysis of chloropyridin methanone derivatives further emphasizes the role of intermolecular interactions in crystal engineering (Lakshminarayana et al., 2009).
Synthetic Approaches and Chemical Reactivity
- Synthetic methodologies for compounds featuring chloropyridin and hydroxypiperidin components have been developed, highlighting their utility in constructing complex molecular architectures. For instance, a three-step synthesis process for sulfanylthienopyridines from aryl(halopyridinyl)methanones demonstrates the versatility of these cores in organic synthesis (Kobayashi et al., 2013).
Potential Biological Applications
- The antimicrobial activities of new pyridine derivatives, including those related to the compound of interest, have been evaluated, showing variable and modest activity against bacterial and fungal strains. This suggests potential applications in developing novel antimicrobial agents (Patel et al., 2011).
- Another aspect of research includes the structural and molecular docking studies of chloropyridin methanone derivatives, which could inform the design of compounds with specific biological targets, such as anti-cancer therapies (Lakshminarayana et al., 2018).
Safety and Hazards
According to the Safety Data Sheet , CHPM is classified as having acute toxicity (oral, Category 4), skin corrosion/irritation (Category 2), serious eye damage/eye irritation (Category 2A), and specific target organ toxicity (single exposure; Respiratory tract irritation, Category 3). It is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
(2-chloropyridin-3-yl)-(3-hydroxypiperidin-1-yl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClN2O2/c12-10-9(4-1-5-13-10)11(16)14-6-2-3-8(15)7-14/h1,4-5,8,15H,2-3,6-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYZUDZNEPLSTDB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=C(N=CC=C2)Cl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Chloropyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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